![molecular formula C13H10BrF2NO2S B4284896 N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide](/img/structure/B4284896.png)
N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide
Overview
Description
N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide, also known as BBDS, is a chemical compound that has gained attention in scientific research due to its potential use as a tool in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide involves the inhibition of enzymes and protein-protein interactions. N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide binds to the active site of enzymes and prevents their activity. It also binds to specific domains of proteins and prevents their interaction with other proteins.
Biochemical and physiological effects:
N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. It has been shown to have anti-inflammatory effects and to inhibit the formation of blood vessels in tumors.
Advantages and Limitations for Lab Experiments
N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has a high affinity for its target enzymes and proteins, making it a potent inhibitor. However, N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide also has limitations. It has low solubility in water, which can make it difficult to use in some experiments. It also has potential off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the use of N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide in scientific research. One direction is the development of N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide analogs with improved solubility and specificity. Another direction is the use of N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide as a tool to study the activity of other enzymes and protein-protein interactions. N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide could also be used in combination with other therapeutic agents to enhance their efficacy. Finally, N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide could be used to develop new treatments for diseases such as cancer and inflammation.
Scientific Research Applications
N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide has been used in scientific research as a tool to study the activity of enzymes such as carbonic anhydrase and sulfonamides. It has also been used to study the inhibition of protein-protein interactions. N-(3-bromobenzyl)-3,4-difluorobenzenesulfonamide has been shown to have potential as a therapeutic agent for the treatment of cancer and other diseases.
properties
IUPAC Name |
N-[(3-bromophenyl)methyl]-3,4-difluorobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrF2NO2S/c14-10-3-1-2-9(6-10)8-17-20(18,19)11-4-5-12(15)13(16)7-11/h1-7,17H,8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BORJVVFJPAATCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CNS(=O)(=O)C2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrF2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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